Cas no 4091-50-3 (2-(4-methoxyphenyl)ethyl(methyl)amine)

• Product Name: 2-(4-methoxyphenyl)ethyl(methyl)amine
• CAS No: 4091-50-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD00870496
• CID: 330432
• PubChem ID: 104735
• Update Time: 2025-05-24

2-(4-methoxyphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-N-methylethan-1-amine
• N-Methyl-2-(4-methoxyphenyl)ethylamine
• N-Methyl 4-Methoxyphenethylamine
• 2-(4-methoxyphenyl)-N-methylethanamine
• 4-methoxy-N-methylBenzeneethanamine
• Benzeneethanamine,4-methoxy-N-methyl-
• N-[2-(4-Methoxyphenyl)ethyl]-N-methylamine
• 4-[2-(Methylamino)ethyl]anisole
• 4-Methoxy-N-methylphenethylamine
• compound 48/80
• Phenethylamine, p-methoxy-N-methyl-
• [2-(4-METHOXY-PHENYL)-ETHYL]-METHYL-AMINE
• p-Methoxy-N-methylphenethylamine
• Benzeneethanamine, 4-methoxy-N-methyl-
• N-(p-Methoxyphenethyl)methylamine
• J18PF78JWQ
• C10H15NO
• [2-(4-METHOXYPHENYL)ETHYL](METHYL)AMINE
• N,O-
• N-Methyl-N-[2-(4-methoxy-phenyl)-ethyl]amine
• N-(4-methoxy-phenylethyl)-N-methyl-amine
• AB07595
• EN300-173175
• N-Methyl-2-(4-methoxyphenyl)ethylamine 95%
• SY002518
• M2551
• FT-0725901
• N-methyl-p-methoxyphenethylamine
• 4-methoxy-N-methylbenzene-ethanamine
• Q27145146
• F2158-0907
• N-methyl-N-[2-(4-methoxy-phenyl)-ethyl]-amine
• DTXSID80193904
• n-methyl-beta-(4-methoxyphenyl)-ethylamine
• N-Methyl-b-(4-methoxyphenyl)ethylamine
• 2-(4-methoxyphenyl)-N-methyl-ethanamine
• AKOS000256616
• MFCD00870496
• 4091-50-3
• BRN 2413387
• AC-2678
• JCMWSVNNSPUNER-UHFFFAOYSA-N
• 3-13-00-01640 (Beilstein Handbook Reference)
• CHEBI:75143
• 1-(3,3-diphenylpropyl)piperidiniumchloride
• N-METHYL-4-METHOXY-.BETA.-PHENETHYLAMINE
• Compound 48-80
• UNII-J18PF78JWQ
• N,O-dimethyltyramine
• SCHEMBL681498
• 4-methoxyphenethyl-N-methyl-amine
• TS-00131
• N-methyl-4-methoxyphenethylamine
• DB-070106
• 2-(4-methoxyphenyl)ethyl(methyl)amine

• MDL： MFCD00870496
• Inchi： 1S/C10H15NO/c1-11-8-7-9-3-5-10(12-2)6-4-9/h3-6,11H,7-8H2,1-2H3
• InChI Key： JCMWSVNNSPUNER-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCNC
• BRN： 2413387

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.0203 (rough estimate)
• Boiling Point: 83°C/2mmHg(lit.)
• Flash Point: 99.3℃
• Refractive Index: 1.5220 to 1.5260
• PSA: 21.26000
• LogP: 1.84800

2-(4-methoxyphenyl)ethyl(methyl)amine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810
• RTECS：SH8110000
• HazardClass：6.1(a)
• PackingGroup：I
• Safety Term：6.1(a)
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(4-methoxyphenyl)ethyl(methyl)amine

2-(4-Methoxyphenyl)Ethyl(Methyl)Amine: A Comprehensive Overview

2-(4-Methoxyphenyl)ethyl(methyl)amine is a chemical compound with the CAS number 4091-50-3. This compound is an amine derivative characterized by its unique structure, which includes a methoxyphenyl group attached to an ethyl chain and a methylamine moiety. The presence of the methoxy group (-OCH3) on the phenyl ring introduces interesting electronic and steric properties, making this compound a subject of interest in various fields of chemistry, particularly in pharmaceuticals and materials science.

The synthesis of 2-(4-methoxyphenyl)ethyl(methyl)amine involves a series of well-established organic reactions. Typically, the starting material is 4-methoxyaniline, which undergoes alkylation to introduce the ethyl chain. Subsequent methylation yields the final product. This compound can also be synthesized via alternative routes, such as reductive amination or coupling reactions, depending on the specific requirements of the application.

Recent studies have highlighted the potential of 2-(4-methoxyphenyl)ethyl(methyl)amine in drug discovery. Its structure allows for versatile interactions with biological targets, making it a promising candidate for designing bioactive molecules. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in peptide-based therapeutics. The compound's ability to form stable complexes with metal ions has been particularly noted in studies related to neurodegenerative diseases.

In addition to its pharmacological applications, 2-(4-methoxyphenyl)ethyl(methyl)amine has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly as a dopant or precursor in the synthesis of conductive polymers. Recent advancements in this area have demonstrated enhanced charge transport properties when this compound is incorporated into polymer blends.

The physical and chemical properties of 2-(4-methoxyphenyl)ethyl(methyl)amine are well-documented. It has a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 179 g/mol, and it exhibits moderate stability under standard conditions. However, exposure to strong oxidizing agents or prolonged heating can lead to decomposition.

From an environmental perspective, 2-(4-methoxyphenyl)ethyl(methyl)amine has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role. Acute toxicity tests reveal that it poses minimal risk to aquatic life at concentrations below 10 mg/L.

In conclusion, 2-(4-methoxyphenyl)ethyl(methyl)amine (CAS No: 4091-50-3) is a versatile compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it an attractive target for further research and development. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.